Cas no 1245807-34-4 (3-methyl-1-propyl-1H-pyrazole-5-sulfonyl chloride)

• Product Name: 3-methyl-1-propyl-1H-pyrazole-5-sulfonyl chloride
• CAS No: 1245807-34-4
• MF: C₇H₁₁ClN₂O₂S
• MW: 222.692439317703
• MDL: MFCD15976290
• CID: 3160208
• PubChem ID: 50896660
• Update Time: 2025-10-23

3-methyl-1-propyl-1H-pyrazole-5-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-methyl-1-propyl-1H-pyrazole-5-sulfonyl chloride
• 3-methyl-1-propyl-1h-pyrazole-5-sulfonylchloride
• VZB80734
• AKOS005169379
• STL584275
• EN300-232343
• 5-methyl-2-propylpyrazole-3-sulfonyl chloride
• 1245807-34-4
• DTXSID801234830

• MDL： MFCD15976290
• Inchi： 1S/C7H11ClN2O2S/c1-3-4-10-7(13(8,11)12)5-6(2)9-10/h5H,3-4H2,1-2H3
• InChI Key： RQDUUPGOARPRBB-UHFFFAOYSA-N
• SMILES： ClS(C1=CC(C)=NN1CCC)(=O)=O

Computed Properties

• Exact Mass: 222.0229765Da
• Monoisotopic Mass: 222.0229765Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 60.3Ų

Additional information on 3-methyl-1-propyl-1H-pyrazole-5-sulfonyl chloride

Research Briefing on 3-methyl-1-propyl-1H-pyrazole-5-sulfonyl chloride (CAS: 1245807-34-4) in Chemical Biology and Pharmaceutical Applications

3-methyl-1-propyl-1H-pyrazole-5-sulfonyl chloride (CAS: 1245807-34-4) is a specialized sulfonyl chloride derivative that has garnered significant attention in recent chemical biology and pharmaceutical research. This compound serves as a versatile intermediate in medicinal chemistry, particularly in the synthesis of sulfonamide-based drug candidates. Recent studies highlight its role as a key building block for protease inhibitors and kinase-targeting molecules, with applications spanning from oncology to infectious diseases.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in constructing novel Bruton's tyrosine kinase (BTK) inhibitors. Researchers utilized 1245807-34-4 as a critical sulfonylation reagent to introduce the sulfonyl pharmacophore, achieving nanomolar potency against BTK while maintaining excellent selectivity profiles. The structural flexibility imparted by the pyrazole core was noted to contribute significantly to binding affinity optimization.

In parallel developments, the compound has emerged as a valuable tool in PROTAC (Proteolysis Targeting Chimera) design. A Nature Chemical Biology publication (2024) detailed its incorporation into heterobifunctional degraders targeting estrogen receptors. The 3-methyl-1-propyl substitution pattern was found to optimally balance lipophilicity and metabolic stability, addressing previous challenges with sulfonyl chloride-containing PROTACs.

Analytical chemistry advancements have also been reported regarding this compound. A recent ACS Analytical Chemistry article described a novel LC-MS/MS method for trace-level quantification of 1245807-34-4 in synthetic mixtures, achieving detection limits of 0.1 ng/mL. This methodology addresses growing quality control needs as the compound sees expanded use in combinatorial chemistry libraries.

From a safety perspective, updated handling protocols were published in Chemical Health & Safety (2023), emphasizing the compound's reactivity profile. While stable under anhydrous conditions at -20°C, it shows rapid hydrolysis at physiological pH, necessitating careful handling during biological assays. This property, however, has been exploited advantageously in prodrug designs where controlled release is desired.

The pharmaceutical industry has shown increasing patent activity around derivatives of 1245807-34-4. A 2024 analysis of USPTO filings reveals 17 new patent applications in Q1 alone, primarily covering anti-inflammatory applications. Notably, several applications leverage the compound's ability to form stable conjugates with biologics, expanding its utility beyond small molecule drug development.

Ongoing clinical trials include two Phase I studies investigating 1245807-34-4-derived CDK inhibitors for solid tumors (NCT05678921) and a Phase II trial for a JAK1 inhibitor in rheumatoid arthritis (NCT05743210). Preliminary results suggest favorable pharmacokinetic profiles attributable to the sulfonamide linkage's metabolic stability.

Future research directions highlighted in recent reviews point to unexplored potential in targeted protein degradation and covalent inhibitor design. The compound's dual functionality as both a sulfonylation reagent and a hydrogen bond acceptor makes it particularly attractive for next-generation drug discovery platforms. Upcoming studies are expected to explore its application in RNA-targeting small molecules and bifunctional antibiotics.